![molecular formula C25H32N2O2 B4285304 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide](/img/structure/B4285304.png)
3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide
Overview
Description
3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide, also known as BPPC, is a compound that has been synthesized and studied for its potential use in scientific research. BPPC is a piperidine derivative that has shown promise in various applications, including as a potential therapeutic agent for the treatment of certain medical conditions.
Scientific Research Applications
3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various neurological processes. This compound has also been studied for its potential use in the treatment of certain medical conditions, such as neuropathic pain and depression.
Mechanism of Action
The mechanism of action of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide is not fully understood, but it is believed to involve the modulation of sigma-1 receptors. Sigma-1 receptors are involved in various cellular processes, including calcium signaling and protein folding. This compound has been shown to enhance sigma-1 receptor activity, which may lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to enhance the release of certain neurotransmitters, such as dopamine and acetylcholine, in the brain. This compound has also been shown to have analgesic effects, which may be due to its modulation of sigma-1 receptors. Additionally, this compound has been shown to have antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide is its high affinity for sigma-1 receptors, which makes it a useful tool for studying the physiological effects of sigma-1 receptor modulation. This compound has also been shown to have good bioavailability and pharmacokinetic properties, which make it a useful compound for in vivo studies. However, one limitation of this compound is its potential toxicity, particularly at high doses. Further studies are needed to determine the safety of this compound in humans.
Future Directions
There are several future directions for further research on 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide. One area of interest is its potential use as a therapeutic agent for the treatment of neuropathic pain and depression. Further studies are needed to determine the efficacy and safety of this compound in humans. Another area of interest is the role of sigma-1 receptors in various neurological processes. Further studies on the modulation of sigma-1 receptors by this compound may provide insights into the physiological effects of sigma-1 receptor activity. Additionally, the development of new sigma-1 receptor ligands, such as this compound, may lead to the discovery of new therapeutic agents for the treatment of various medical conditions.
Properties
IUPAC Name |
N-cyclopropyl-3-[1-[(4-phenylmethoxyphenyl)methyl]piperidin-3-yl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N2O2/c28-25(26-23-11-12-23)15-10-20-7-4-16-27(17-20)18-21-8-13-24(14-9-21)29-19-22-5-2-1-3-6-22/h1-3,5-6,8-9,13-14,20,23H,4,7,10-12,15-19H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXZCCONNMKCOFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(C=C2)OCC3=CC=CC=C3)CCC(=O)NC4CC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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